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(1H-Pyrazolo[4,3-b]pyridin-6-

yl)methanol

CAS No.: 1934501-30-0

Cat. No.: B2776305

Get Quote

Executive Summary
The pyrazolo[4,3-b]pyridine scaffold has emerged as a privileged structure in kinase inhibitor

design, distinct from its more common isomer, pyrazolo[3,4-b]pyridine.[1][2] Its utility is

exemplified by Glumetinib (SCC-244), a highly selective c-Met inhibitor approved for non-small

cell lung cancer (NSCLC).[1][3][2][4][5] Despite its therapeutic potential, the synthesis of the

[4,3-b] system is often plagued by regioselectivity issues, particularly the competitive formation

of the [3,4-b] isomer.

This guide provides a definitive protocol for the synthesis of the 1H-pyrazolo[4,3-b]pyridine

core, focusing on two complementary methodologies:

The "Core Construction" Route: A robust method for synthesizing the unsubstituted N1-H

scaffold (Glumetinib precursor) via 2-halo-3-acylpyridines.[1][3][2][4][5]

The "Library Generation" Route (Nikol'skiy Protocol): A high-efficiency, one-pot method for

creating 1-aryl-3-carboxylate derivatives using a modified Japp–Klingemann/SNAr
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sequence.[1][3][2][4][5]

Retrosynthetic Analysis & Strategic Disconnections
To access the pyrazolo[4,3-b]pyridine chemical space effectively, we must understand the

bond-formation logic.[1][3][2] The scaffold is best approached by fusing the pyrazole ring onto a

pre-functionalized pyridine core.[2]

Pathway Logic[2][3][4]
Path A (Carbonyl Condensation): Exploits the high electrophilicity of the C2-halogen and the

reactivity of a C3-carbonyl group.[3][4][5] Hydrazine acts as a dinucleophile.[3][2][5] This is

the preferred route for N1-unsubstituted cores (e.g., Glumetinib).[1][3][2]

Path B (Nitro-SNAr Cascade): Utilizes a 2-chloro-3-nitropyridine.[1][3][2][4][5][6][7][8] The

nitro group serves as a latent nitrogen source and leaving group activator.[3][2] This route is

ideal for introducing N1-aryl substituents early in the synthesis.[1][3][2][4][5]

Pyrazolo[4,3-b]pyridine Core

Hydrazone Intermediate

Path A: N-N Bond Formation

Arylhydrazone Enolate

Path B: Intramolecular SNAr

2-Chloro-3-formylpyridine
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+ Hydrazine

2-Chloro-3-nitropyridine

+ Active Methylene
+ Diazonium Salt

Click to download full resolution via product page

Figure 1: Strategic disconnections for the pyrazolo[4,3-b]pyridine scaffold. Path A is preferred

for N1-H targets; Path B for N1-Aryl libraries.[1][3][2][4][5]
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Protocol 1: The "Core Construction" Route
(Glumetinib Precursor)[3]
This protocol describes the synthesis of the 6-substituted-1H-pyrazolo[4,3-b]pyridine core, the

foundation for Glumetinib.[1][3][4][5] The key challenge is ensuring the hydrazine attacks the

aldehyde/ketone before displacing the chloride to ensure the [4,3-b] fusion.

Materials
Substrate: 2,6-Dichloro-3-pyridinecarboxaldehyde (CAS: 55304-75-1).[1][3][2][4][5]

Reagent: Hydrazine monohydrate (64-65% N2H4).[1][3][2][4][5]

Solvent: Ethanol (EtOH) or Tetrahydrofuran (THF).[3][2][4]

Catalyst: Acetic acid (optional, promotes hydrazone formation).[3][2]

Step-by-Step Methodology
Hydrazone Formation (Kinetic Control):

Dissolve 2,6-dichloro-3-pyridinecarboxaldehyde (1.0 equiv) in EtOH (10 mL/g).

Cool to 0 °C.

Add Hydrazine monohydrate (1.1 equiv) dropwise over 15 minutes.

Note: Low temperature favors the nucleophilic attack on the aldehyde over the SNAr

displacement of chloride.[2]

Stir at 0 °C for 1 hour. Monitor by TLC (formation of hydrazone intermediate).[2]

Cyclization (Thermodynamic Control):

Allow the reaction to warm to room temperature.[3][2]

Heat to reflux (80 °C) for 3–6 hours.
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Mechanism:[3][4][6][7][8][9][10][11][12] The distal nitrogen of the hydrazone attacks the

C2-position, displacing the chloride.[2]

Checkpoint: A precipitate often forms.[3][2][5] This is usually the hydrochloride salt of the

product.[2]

Workup & Isolation:

Cool the mixture to room temperature.

Concentrate the solvent to ~20% volume.[3][2]

Pour into ice-water.[1][3][2][4][5] Adjust pH to ~8 with saturated NaHCO3.

Filter the solid 6-chloro-1H-pyrazolo[4,3-b]pyridine.[1][3][2][4][5]

Wash with cold water and hexanes.[3][2][5] Dry under vacuum.[3][2][5]

Data Validation (Expected)
Parameter Value / Observation

Yield 75–85%

Appearance Off-white to pale yellow solid

1H NMR (DMSO-d6)
Characteristic singlet for H-3 (~8.2 ppm).[1][3][2]

[4][5] C5-H and C7-H doublets.

Regio-purity

>95% [4,3-b] isomer (Confirmed by NOESY: H-3

correlates with H-5/H-7 if applicable).[1][3][2][4]

[5]

Protocol 2: The "Library Generation" Route
(Nikol'skiy Protocol)[3]
For drug discovery campaigns requiring diverse substitution at the N1 (aryl) and C3

(carboxylate) positions, the method developed by Nikol'skiy et al. (2023) is superior.[2] It avoids

the use of unstable intermediates by employing a "one-pot" cascade.[3][2][4][5]
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Reaction Scheme
2-Chloro-3-nitropyridine + Ethyl Acetoacetate → [Intermediate] + Ar-N2+ TsO- → 1-Aryl-

pyrazolo[4,3-b]pyridine[1][3][2][4][5]

Detailed Procedure
Step A: Generation of Pyridinyl Keto Ester

Suspend NaH (60% in oil, 2.2 equiv) in anhydrous THF under Argon.

Add Ethyl acetoacetate (1.1 equiv) dropwise at 0 °C. Stir 15 min.

Add 2-chloro-3-nitropyridine (1.0 equiv).[1][3][2][4][5]

Heat to reflux for 4–6 hours until starting material is consumed (SNAr).

Result: The chloride is displaced by the enolate.[2]

Step B: The Japp–Klingemann / Cyclization Cascade

Cool the reaction mixture to 0 °C.

Crucial Step: Add the pre-formed Arenediazonium Tosylate (1.2 equiv) (prepared from

aniline + p-TsOH + NaNO2).[3][2][4][5]

Add Pyrrolidine (3.0 equiv) dropwise.[3][2][4][5]

Observation: The color will change significantly (often deep red/purple to orange).[2]

Warm to 40 °C and stir for 2 hours.

Mechanism:[3][4][6][7][8][9][11][12] Pyrrolidine catalyzes the azo-coupling, the deacylation

(loss of acetyl group), and the intramolecular SNAr displacement of the nitro group.

Purification:

Quench with water.[3][2][5][13][14] Extract with Ethyl Acetate.[3][2][5][13]
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Wash organic layer with 1M HCl (to remove pyrrolidine) and Brine.[3][2][4]

Purify via flash chromatography (Hexane/EtOAc).[3][2][4][5]

Optimization Table (Solvent/Base Effects)
Solvent Base/Catalyst Temp (°C) Yield (%) Notes

THF Pyrrolidine 40 85

Optimal.[1][3][2]

[4][5] Clean

conversion.

EtOH NaOAc Reflux 20

Incomplete

cyclization; Azo

intermediate

isolated.[1][3][2]

DMF K2CO3 80 45

Significant

decomposition.

[1][3][2]

Case Study: Glumetinib (SCC-244) Synthesis
Glumetinib is a Type I c-Met inhibitor.[1][3][2][4][5] Its synthesis validates the Protocol 1 core

strategy, followed by late-stage functionalization.

Synthetic Workflow
Core Synthesis: 2,6-Dichloro-3-pyridinecarboxaldehyde + Hydrazine → 6-Chloro-1H-

pyrazolo[4,3-b]pyridine.[1][3][2][4][5]

C6-Functionalization: Suzuki-Miyaura coupling with 1-methyl-4-(4,4,5,5-tetramethyl-1,3,2-

dioxaborolan-2-yl)-1H-pyrazole.[1][3][2][4][5]

Catalyst: Pd(dppf)Cl2, K2CO3, Dioxane/H2O.[3][2]

N1-Sulfonylation: Reaction with the sulfonyl chloride of the imidazo[1,2-a]pyridine moiety.[1]

[3][2][5]

Base: NaH or LiHMDS in DMF.[3][2][5]
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Selectivity: Sulfonylation occurs preferentially at N1 (sterically less hindered and

electronically favored compared to N2).[3][2][4]

2,6-Dichloro-3-
pyridinecarboxaldehyde

6-Chloro-1H-
pyrazolo[4,3-b]pyridine

Hydrazine
EtOH, Reflux 6-(1-Methylpyrazol-4-yl)

Intermediate

Suzuki Coupling
Pd(dppf)Cl2 Glumetinib

(SCC-244)

Sulfonylation
NaH, R-SO2Cl

Click to download full resolution via product page

Figure 2: Synthetic route to Glumetinib, highlighting the utility of the Protocol 1 core.

Troubleshooting & Expert Insights
Regioselectivity (The [4,3-b] vs [3,4-b] Problem)

Problem: If using 2-chloro-3-cyanopyridine, hydrazine attacks the nitrile after displacing the

chloride (or vice versa depending on conditions), often leading to 3-amino-pyrazolo[3,4-

b]pyridine.[1][3][2][4][5]

Solution: Use 3-formyl or 3-acetyl pyridines.[1][3][2][4][5] The carbonyl reactivity with

hydrazine is distinct and directs the formation of the hydrazone before cyclization, locking in

the [4,3-b] geometry.

Solubility
Unsubstituted pyrazolo[4,3-b]pyridines are often poorly soluble in organic solvents.[1][3][2][4]

[5]

Tip: For NMR characterization, add a drop of TFA-d to DMSO-d6 to protonate the pyridine

nitrogen, breaking intermolecular H-bonds and improving solubility/resolution.[1][3][2][4][5]

Safety Note
Diazonium Tosylates (Protocol 2): While more stable than chlorides, dry diazonium salts are

energetic materials.[3][2] Handle in solution whenever possible and use blast shields during

the Japp–Klingemann step.[3][2]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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